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1-(4-Chlorophenyl)-1-

Cyclopropanemethanol

CAS No.: 80866-81-5

Cat. No.: B1299767

Get Quote

Introduction
1-(4-Chlorophenyl)-1-Cyclopropanemethanol is a significant chemical entity, finding

applications in various research and development sectors, including agrochemicals and

pharmaceuticals. Its unique structural motif, featuring a chiral carbinol center attached to both a

4-chlorophenyl ring and a cyclopropyl group, imparts specific physicochemical properties that

are of interest in medicinal chemistry and material science. A thorough understanding of its

molecular structure is paramount for quality control, reaction monitoring, and for elucidating

structure-activity relationships. This technical guide provides an in-depth analysis of the

spectroscopic data for 1-(4-Chlorophenyl)-1-Cyclopropanemethanol, focusing on Nuclear

Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry

(MS). In the absence of publicly available experimental spectra, this guide leverages predictive

methodologies and comparative analysis with structurally related compounds to offer a robust

interpretation of the expected spectroscopic features.
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Chemical Name: 1-(4-Chlorophenyl)-1-Cyclopropanemethanol

CAS Number: 80866-81-5[1]

Molecular Formula: C₁₀H₁₁ClO[1]

Molecular Weight: 182.65 g/mol [1]

The molecule's core is a tertiary alcohol, with the carbinol carbon bonded to a hydrogen, a

hydroxyl group, a 4-chlorophenyl group, and a cyclopropyl ring. The presence of these distinct

functional groups gives rise to a characteristic spectroscopic fingerprint.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. For 1-(4-Chlorophenyl)-1-Cyclopropanemethanol, both ¹H and ¹³C NMR are

indispensable for structural confirmation.

¹H NMR Spectroscopy: Predicted Spectrum and
Interpretation
Theoretical Framework: The chemical shift of a proton is influenced by its local electronic

environment. Electron-withdrawing groups, like the chlorine atom on the aromatic ring, deshield

nearby protons, shifting their signals downfield. Conversely, the strained cyclopropyl ring is

known to exhibit a unique magnetic anisotropy, which typically shields the ring protons, causing

them to appear at unusually high field (upfield).

Predicted ¹H NMR Spectrum (500 MHz, CDCl₃):
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Predicted
Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment Rationale

~7.35 Doublet 2H
H-2', H-6' (ortho

to Cl)

Aromatic protons

ortho to the

electron-

withdrawing

chlorine atom are

deshielded.

~7.28 Doublet 2H
H-3', H-5' (meta

to Cl)

Aromatic protons

meta to the

chlorine atom are

also deshielded,

but to a lesser

extent than the

ortho protons.

~4.60 Singlet 1H -CH(OH)-

The methine

proton attached

to the carbinol

carbon is

deshielded by

the adjacent

oxygen and

aromatic ring.

~2.50 Broad Singlet 1H -OH

The hydroxyl

proton signal is

often broad and

its chemical shift

is concentration

and solvent

dependent.

~0.90 - 1.20 Multiplet 1H Cyclopropyl CH The methine

proton of the

cyclopropyl

group is
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expected to be at

a higher field

than typical alkyl

protons.

~0.40 - 0.70 Multiplet 4H Cyclopropyl CH₂

The methylene

protons of the

cyclopropyl ring

are highly

shielded and

appear at a

characteristic

upfield position.

Causality in Experimental Choices: The choice of a high-field NMR spectrometer (e.g., 500

MHz) is crucial for resolving the complex spin-spin coupling patterns expected in the aromatic

and cyclopropyl regions of the spectrum. Deuterated chloroform (CDCl₃) is a common solvent

for non-polar to moderately polar organic compounds.

¹³C NMR Spectroscopy: Predicted Spectrum and
Interpretation
Theoretical Framework: The chemical shifts of carbon atoms are also sensitive to their

electronic environment. The electronegative chlorine and oxygen atoms will cause a downfield

shift for the carbons they are attached to. The carbons of the aromatic ring will appear in the

typical aromatic region (110-160 ppm), while the strained cyclopropyl carbons will be found at a

characteristic upfield position.

Predicted ¹³C NMR Spectrum (125 MHz, CDCl₃):
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Predicted Chemical Shift
(δ, ppm)

Assignment Rationale

~142 C-1' (ipso-C)
Aromatic carbon attached to

the carbinol group.

~133 C-4' (para-C)
Aromatic carbon bearing the

chlorine atom, deshielded.

~128.5 C-3', C-5' (meta-C)
Aromatic carbons meta to the

chlorine.

~127.5 C-2', C-6' (ortho-C)
Aromatic carbons ortho to the

chlorine.

~75 -CH(OH)-
Carbinol carbon, deshielded by

the hydroxyl group.

~17 Cyclopropyl CH
Quaternary carbon of the

cyclopropyl ring.

~5 Cyclopropyl CH₂

Methylene carbons of the

cyclopropyl ring, highly

shielded.

Infrared (IR) Spectroscopy
Theoretical Framework: IR spectroscopy probes the vibrational frequencies of chemical bonds.

Specific functional groups absorb infrared radiation at characteristic frequencies, making IR an

excellent tool for functional group identification.

Predicted IR Absorption Bands:
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Wavenumber
(cm⁻¹)

Intensity Assignment Rationale

~3600-3200 Broad, Strong O-H stretch

The broadness is due

to hydrogen bonding

of the alcohol.[2][3][4]

[5]

~3100-3000 Medium Aromatic C-H stretch

Characteristic

absorption for sp² C-H

bonds in aromatic

rings.[4][6][7]

~3000-2850 Medium Aliphatic C-H stretch

Stretching vibrations

of the C-H bonds in

the cyclopropyl group.

~1600, 1490 Medium to Strong Aromatic C=C stretch

In-ring carbon-carbon

stretching vibrations of

the phenyl group.[4][6]

[8]

~1100-1000 Strong C-O stretch

Stretching vibration of

the carbon-oxygen

single bond of the

alcohol.[2]

~830 Strong C-H out-of-plane bend

Characteristic for a

1,4-disubstituted

(para) aromatic ring.

[4][6][9]

~1100-1085 Medium C-Cl stretch

Stretching vibration of

the carbon-chlorine

bond.

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR Spectroscopy

Sample Preparation: A small amount of the solid or liquid sample is placed directly on the

ATR crystal.
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Data Acquisition: The IR spectrum is recorded over the range of 4000-400 cm⁻¹.

Background Subtraction: A background spectrum of the clean ATR crystal is recorded and

subtracted from the sample spectrum.

Mass Spectrometry (MS)
Theoretical Framework: In electron ionization mass spectrometry (EI-MS), a molecule is

bombarded with high-energy electrons, leading to the formation of a molecular ion (M⁺) and

various fragment ions. The fragmentation pattern is characteristic of the molecule's structure.

Alcohols often undergo α-cleavage and dehydration.[10][11]

Predicted Fragmentation Pattern:

Molecular Ion (M⁺): A peak is expected at m/z 182, corresponding to the molecular weight of

the compound. The presence of a chlorine atom will result in a characteristic M+2 peak at

m/z 184 with an intensity of about one-third of the M⁺ peak, due to the natural abundance of

the ³⁷Cl isotope.

Loss of Water (M-18): A significant peak at m/z 164 is anticipated, resulting from the

dehydration of the alcohol.[12][13]

Loss of Cyclopropyl Group (M-41): Fragmentation involving the cleavage of the cyclopropyl

group would lead to a fragment at m/z 141.

Benzylic Cleavage: Cleavage of the bond between the carbinol carbon and the cyclopropyl

ring would result in a resonance-stabilized benzylic cation at m/z 141 (for the chlorophenyl-

CHOH⁺ fragment).

Tropylium Ion: Rearrangement of the benzylic cation can lead to the formation of a

chlorotropylium ion, although this may be less favored than in simpler benzyl systems.

Chlorophenyl Cation: A peak at m/z 111, corresponding to the C₆H₄Cl⁺ fragment, is also

plausible.

Workflow for Spectroscopic Analysis
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The following diagram illustrates a logical workflow for the comprehensive spectroscopic

analysis of 1-(4-Chlorophenyl)-1-Cyclopropanemethanol.

Synthesis & Purification

Spectroscopic Analysis

Data Interpretation

Synthesis of
1-(4-Chlorophenyl)-1-Cyclopropanemethanol

Purification
(e.g., Chromatography)

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Structure Elucidation

Purity Assessment

Click to download full resolution via product page

Caption: Workflow for the synthesis, purification, and spectroscopic analysis of 1-(4-
Chlorophenyl)-1-Cyclopropanemethanol.

Conclusion
This technical guide has provided a detailed, albeit predictive, overview of the key

spectroscopic features of 1-(4-Chlorophenyl)-1-Cyclopropanemethanol. The predicted NMR,

IR, and MS data are based on fundamental spectroscopic principles and comparison with
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analogous structures. This information serves as a valuable resource for researchers and

scientists involved in the synthesis, characterization, and application of this compound,

enabling them to anticipate and interpret experimental results with a high degree of confidence.

The self-validating nature of combining these three powerful analytical techniques provides a

robust framework for structural confirmation and purity assessment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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